Cas no 72827-08-8 (5-Chloro Acesulfame)

5-Chloro Acesulfame is a derivative of acesulfame potassium, a high-intensity artificial sweetener. This chlorinated variant exhibits enhanced thermal stability and solubility, making it suitable for applications requiring prolonged heat exposure or specific formulation conditions. Its sweetening potency is comparable to other high-intensity sweeteners, with potential metabolic stability advantages. The compound is of interest in food science and pharmaceutical research, particularly for optimizing sweetener blends or developing low-calorie products. Analytical studies suggest it maintains stability across a broad pH range, ensuring performance in diverse formulations. Further research is ongoing to fully characterize its safety profile and potential synergies with other sweetening agents.

5-Chloro Acesulfame structure

Product Name:5-Chloro Acesulfame

CAS No:72827-08-8

MF:C₄H₄ClNO₄S

MW:197.596858978271

MDL:MFCD02258240

CID:1067859

PubChem ID:11735746

Update Time:2025-06-07

5-Chloro Acesulfame Chemical and Physical Properties

Names and Identifiers

- 5-Chloro Acesulfame
- 5-Chlor-6-methyl-3,4-dihydro-1,2,3-oxathiazin-4-on-2,2-dioxid
- 5-Chloro-6-methyl-1,2,3-oxathiazin-4(3H)-one 2,2-dioxide
- 5-Chloroacesulfame
- Acesulfame potassium impurity B [EP]
- MFCD02258240
- EN300-219909
- SCHEMBL8187039
- SY203361
- AKOS006279391
- ACESULFAME POTASSIUM IMPURITY B [EP IMPURITY]
- UNII-98K78OBT7F
- 1,2,3-Oxathiazin-4(3H)-one, 5-chloro-6-methyl-, 2,2-dioxide
- 98K78OBT7F
- 5-chloro-6-methyl-3,4-dihydro-1,2lambda6,3-oxathiazine-2,2,4-trione
- 5-Chloro-6-methyl-2,2-dioxooxathiazin-4-one
- 72827-08-8
- 5-Chloro-6-methyl-1,2,3-oxathiazin-4(3H)-one 2,2-dioxide; Acesulfam Potassium Imp. B (EP)
- MDL： MFCD02258240
- Inchi： 1S/C4H4ClNO4S/c1-2-3(5)4(7)6-11(8,9)10-2/h1H3,(H,6,7)
- InChI Key： YVZOKLTZSNJEQX-UHFFFAOYSA-N
- SMILES： ClC1C(NS(=O)(=O)OC=1C)=O

Computed Properties

Exact Mass: 196.9549565g/mol
Monoisotopic Mass: 196.9549565g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 80.8Å²

5-Chloro Acesulfame Security Information

Hazardous Material transportation number：NONH for all modes of transport

5-Chloro Acesulfame Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A0070020	5-Chloro Acesulfame	72827-08-8	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
TRC	C363250-10mg	5-Chloro Acesulfame	72827-08-8		10mg	$ 173.00	2023-09-08
TRC	C363250-25mg	5-Chloro Acesulfame	72827-08-8		25mg	$ 322.00	2023-09-08
TRC	C363250-250mg	5-Chloro Acesulfame	72827-08-8		250mg	$ 2789.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A0070020		72827-08-8			￥1556.7	2023-01-15
Enamine	EN300-219909-0.05g	5-chloro-6-methyl-3,4-dihydro-1,2lambda6,3-oxathiazine-2,2,4-trione	72827-08-8	93%	0.05g	$197.0	2023-09-16
Enamine	EN300-219909-0.1g	5-chloro-6-methyl-3,4-dihydro-1,2lambda6,3-oxathiazine-2,2,4-trione	72827-08-8	93%	0.1g	$293.0	2023-09-16
Enamine	EN300-219909-0.25g	5-chloro-6-methyl-3,4-dihydro-1,2lambda6,3-oxathiazine-2,2,4-trione	72827-08-8	93%	0.25g	$418.0	2023-09-16
Enamine	EN300-219909-0.5g	5-chloro-6-methyl-3,4-dihydro-1,2lambda6,3-oxathiazine-2,2,4-trione	72827-08-8	93%	0.5g	$656.0	2023-09-16
Enamine	EN300-219909-1.0g	5-chloro-6-methyl-3,4-dihydro-1,2lambda6,3-oxathiazine-2,2,4-trione	72827-08-8	93%	1g	$842.0	2023-05-24